Lithium hydroxide
Overview
Description
Synthesis Analysis
Lithium hydroxide can be synthesized through several methods, including hydrothermal synthesis and solid-state reactions. Notably, a soft chemical control method has been developed to synthesize layered lithium iron selenide hydroxides with superconductivity properties, demonstrating the versatile synthesis routes of lithium hydroxide-based compounds (Sun et al., 2014). Additionally, the hydroxide co-precipitation method is optimized for the synthesis of Lix[Ni0.225Co0.125Mn0.65]O2, a cathode material for lithium-ion batteries, highlighting the importance of synthesis conditions (Jeon et al., 2013).
Molecular Structure Analysis
The molecular structure of lithium hydroxide compounds can vary significantly depending on the synthesis method and the intended application. For instance, the structural synthon approach to study stacking faults in lithium and aluminum layered double hydroxides reveals the complexity of these structures and their dependency on synthesis conditions (Britto & Kamath, 2012).
Chemical Reactions and Properties
Lithium hydroxide acts as a catalyst in various chemical reactions, such as the Knoevenagel condensation under solvent-free conditions, demonstrating its efficiency and the advantage of using LiOH·H2O as a catalyst for synthesizing arylmethylidenes (Pasha & Manjula, 2011).
Physical Properties Analysis
The synthesis process significantly influences the physical properties of lithium hydroxide-based materials. For example, the synthesis of LiBOB as an electrolyte for lithium-ion batteries showcases how synthesis conditions affect the crystal structure and the phase formation of the resulting compounds, impacting their suitability for specific applications (Wigayati et al., 2015).
Chemical Properties Analysis
The chemical properties of lithium hydroxide-based materials, including reactivity and stability, are pivotal for their application in various fields. A study on the synthesis and characterization of lithium cobalt oxide via a single-step soft hydrothermal method highlights the influence of synthesis parameters on the purity and particle size, which directly affect the material's chemical properties and performance (Bokinala et al., 2013).
Scientific Research Applications
CO2 Capture and Electrochemical Recovery : LiOH is widely used for CO2 capture due to its high adsorption capacity and fast kinetics. However, the increasing cost of lithium threatens the economic feasibility of LiOH-based CO2 adsorbents. A study by Kim et al. (2021) proposed an electrochemical system for selective recovery of LiOH from used CO2 adsorbents, suggesting a strategy to maximize energy efficiency in this process (Kim et al., 2021).
Alkali Silica Reaction in Concrete : Diamond (1999) discussed the use of LiOH and various lithium salts to ameliorate the effects of alkali silica reaction in concrete. The study highlighted the risks associated with using LiOH, such as increased pore solution OH- ion concentration, and compared it with other lithium salts like lithium nitrate (Diamond, 1999).
Regeneration as Gas Purificant : LiOH is used as a purificant in special environments to adsorb CO2. A study by Guo Feng (2007) focused on the regeneration of spent LiOH, exploring the preparation of LiOH·H2O with industrial-grade purity (Guo Feng, 2007).
Purification from Mercury Contamination : Bronfin et al. (1960) investigated methods for preparing pure LiOH from mercury-contaminated lithium hydroxide monohydrate, a waste product, for applications like CO2 removal from air (Bronfin et al., 1960).
Investigation of Weatherization : Pinson et al. (2023) studied lithium compounds like LiH and anhydrous LiOH exposed to moisture and CO2, using Raman spectroscopy and laser-induced breakdown spectroscopy (LIBS) in tandem with machine learning. This research is significant for industrial technologies like batteries (Pinson et al., 2023).
Enrichment in Pressurized Water Reactors : Dulloo et al. (1992) discussed the use of LiOH to control pH in the primary loop of pressurized water reactors, focusing on the enrichment of [sup 7]Li in LiOH compounds (Dulloo et al., 1992).
Lithium Transport in Cementitious Materials : Venglovska et al. (2016) explored lithium ion diffusion and electromigration in mortar, using NMR to study lithium concentration profiles, which is crucial for controlling expansion due to alkali-silica reaction in concrete (Venglovska et al., 2016).
Modification of Oxide-Nickel Electrodes : Sincheskul et al. (2017) examined the influence of LiOH on oxide-nickel electrodes in potassium hydroxide solutions, finding that adding LiOH enhances the electrode's specific capacity, relevant for battery technologies (Sincheskul et al., 2017).
Electrolysis for Hydrogen Supply : Laude et al. (2010) proposed a recycling process for LiOH based on hot melt electrolysis, which is significant for hydrogen supply techniques involving lithium hydride (LiH) (Laude et al., 2010).
In Lithium-Sulfur Cells : Jiang et al. (2015) reported using thin-layered nickel-based hydroxide as an encapsulation material for sulfur cathodes in lithium/sulfur cells, which is crucial for the development of high-performance batteries (Jiang et al., 2015).
Safety And Hazards
Future Directions
The rapid growth of electric vehicles and large-scale battery storage applications for electronic devices is increasing Lithium demand as well as price risk . Lithium futures and options offer price transparency and efficient risk management . They are financially settled each business day of the contract month, based on monthly average of assessments published by Fastmarkets, a leading commodities benchmark data provider .
properties
IUPAC Name |
lithium;hydroxide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Li.H2O/h;1H2/q+1;/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WMFOQBRAJBCJND-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Li+].[OH-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
HLiO, LiOH |
Source
|
| Record name | LITHIUM HYDROXIDE, SOLUTION | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/3771 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | LITHIUM HYDROXIDE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0913 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
| Record name | lithium hydroxide | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Lithium_hydroxide | |
| Description | Chemical information link to Wikipedia. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
1310-66-3 (monohydrate), 17341-24-1 (Parent) |
Source
|
| Record name | Lithium hydroxide anhydrous | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001310652 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID70893845, DTXSID901337186 |
Source
|
| Record name | Lithium hydroxide anhydrous | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70893845 | |
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| Record name | Lithium monoxide anion | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901337186 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
24.0 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Lithium hydroxide, solution appears as a clear to water-white liquid which may have a pungent odor. Contact may cause severe irritation to skin, eyes, and mucous membranes. It may be toxic by ingestion, inhalation and skin absorption. It is used to make other chemicals., Dry Powder; Liquid; Liquid, Other Solid; Other Solid; Pellets or Large Crystals, White crystals or granular powder; [AIHA] Readily absorbs carbon dioxide and water from air; [Merck Index] White odorless granules; Hygroscopic; [Alfa Aesar MSDS], COLOURLESS-TO-WHITE HYGROSCOPIC CRYSTALS. |
Source
|
| Record name | LITHIUM HYDROXIDE, SOLUTION | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/3771 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | Lithium hydroxide (Li(OH)) | |
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| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Lithium hydroxide | |
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| Record name | LITHIUM HYDROXIDE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
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| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
Solubility |
Solubility in water, g/100ml at 20 °C: 12.8 (good) |
Source
|
| Record name | LITHIUM HYDROXIDE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0913 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
Density |
2.54 g/cm³ |
Source
|
| Record name | LITHIUM HYDROXIDE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0913 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
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Vapor Pressure |
Vapor pressure, Pa at 20 °C: (negligible) |
Source
|
| Record name | LITHIUM HYDROXIDE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0913 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
Product Name |
Lithium Hydroxide | |
CAS RN |
1310-65-2, 64538-53-0 |
Source
|
| Record name | LITHIUM HYDROXIDE, SOLUTION | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/3771 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | Lithium hydroxide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1310-65-2 | |
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| Record name | Lithium hydroxide anhydrous | |
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| Record name | Lithium hydroxide | |
| Source | DrugBank | |
| URL | https://www.drugbank.ca/drugs/DB14506 | |
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| Record name | Lithium hydroxide (Li(OH)) | |
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| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Lithium hydroxide anhydrous | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70893845 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Lithium monoxide anion | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901337186 | |
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| Record name | Lithium hydroxide | |
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| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.013.804 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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| Record name | LITHIUM HYDROXIDE ANHYDROUS | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/903YL31JAS | |
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| Record name | LITHIUM HYDROXIDE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0913 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
Melting Point |
450-471 °C |
Source
|
| Record name | LITHIUM HYDROXIDE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0913 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
Citations
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